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Abstract: This document provides a comprehensive technical overview of the atomic structure

and electron configuration of Promethium-147 (¹⁴⁷Pm), a significant radioactive isotope of the

element Promethium. It is intended for researchers, scientists, and professionals in drug

development who require detailed information on the fundamental properties of this lanthanide

series element. The guide summarizes key quantitative data, outlines experimental

methodologies for structural determination, and includes visualizations of atomic structure and

decay pathways to facilitate a deeper understanding.

Fundamental Atomic Properties of Promethium-147
Promethium (Pm) is a chemical element with the atomic number 61.[1][2][3] All of its isotopes

are radioactive.[1][3] The isotope Promethium-147 is of particular interest due to its

applications as a beta radiation source.[4][5] The nucleus of a Promethium-147 atom contains

61 protons and 86 neutrons.[6] A neutral atom of ¹⁴⁷Pm possesses 61 electrons to balance the

nuclear charge.

The fundamental atomic properties of Promethium-147 are summarized in the table below.
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Property Value

Atomic Number (Z) 61[2][3][6][7]

Mass Number (A) 147

Number of Protons 61[2][3][6]

Number of Neutrons 86[6]

Number of Electrons 61[2][8]

Atomic Mass 146.9151385 u[9][10]

Series Lanthanide[2][3][5]

Period 6[2][3][5]

Electron Configuration and Shell Structure
As a member of the lanthanide series, Promethium's electron configuration is characterized by

the filling of the 4f orbital. The ground state electron configuration for Promethium is [Xe] 4f⁵

6s².[1][2][3][4][5][8] This notation indicates that the electron arrangement is equivalent to that of

the noble gas Xenon (Xe), with additional electrons occupying the 4f and 6s orbitals. The

electrons in the outermost shells, particularly the 4f⁵ and 6s² electrons, are the valence

electrons that determine its chemical properties.[2]

The distribution of Promethium's 61 electrons across the principal energy shells is detailed

below.
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Shell (n) Number of Electrons

1 (K) 2[2][5][8]

2 (L) 8[2][5][8]

3 (M) 18[2][5][8]

4 (N) 23[2][5][8]

5 (O) 8[2][5][8]

6 (P) 2[2][5][8]

Chemically, Promethium typically exhibits a stable +3 oxidation state, which is common among

lanthanides.[1][2][8] This is achieved by losing the two 6s electrons and one 4f electron.

Visualized Atomic Structure
The relationship between the nucleus and the electron shells of Promethium-147 can be

represented schematically. The following diagram illustrates this structure, showing the

composition of the nucleus and the population of each electron shell.
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Nucleus
¹⁴⁷Pm

61 Protons
86 Neutrons

K (n=1)
2e⁻

P (n=6)
2e⁻

O (n=5)
8e⁻

N (n=4)
23e⁻

M (n=3)
18e⁻

L (n=2)
8e⁻
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Promethium-147
(¹⁴⁷Pm)

Protons: 61
Neutrons: 86

Samarium-147
(¹⁴⁷Sm)

Protons: 62
Neutrons: 85

 β⁻ Decay
 (T½ = 2.6234 y)

Beta Particle (e⁻)
+ Antineutrino (ν̅e)
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Generalized Spectroscopic Workflow

1. Isolate Atomic Sample

2. Excite Sample
(e.g., Photon/Electron Beam)

3. Detect Emitted Particles
(Photons or Electrons)

4. Energy Analysis
(Spectrometer)

5. Generate Spectrum

6. Determine Electron
Energy Levels & Configuration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1221622?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221622?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. byjus.com [byjus.com]

2. Periodic Table of Elements: Promethium - Pm (EnvironmentalChemistry.com)
[environmentalchemistry.com]

3. Promethium Overview, Element & Uses | Study.com [study.com]

4. Promethium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

5. Promethium (Pm) - Atomic Number 61 [breakingatom.com]

6. Promethium-147 - isotopic data and properties [chemlin.org]

7. Promethium-147 | Pm | CID 104906 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Promethium - Wikipedia [en.wikipedia.org]

9. atom.kaeri.re.kr [atom.kaeri.re.kr]

10. Isotope data for promethium-147 in the Periodic Table [periodictable.com]

To cite this document: BenchChem. [A Technical Guide to the Atomic Structure and Electron
Configuration of Promethium-147]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221622#electron-configuration-and-atomic-
structure-of-promethium-147]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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